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The porosity and permeability of chalk reservoirs are highly variable, influenced by factors
such as depositional texture, mineralogy, burial depth, and diagenetic history.[3][4] The
following tables summarize typical quantitative data for prominent chalk formations.

Table 1: Petrophysical Properties of North Sea Chalk Reservoirs
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Matrix Permeability

Formation/Field Porosity (%) Notes
(mD)

Ekofisk Formation
The reservoir is
naturally fractured,

Ekofisk Field 30-48 1-5 leading to a higher
effective permeability
(10 - 100 mD).[5]
Natural fracturing

) increases the effective

Kraka Field 20-35 <1 N
permeability to 8 - 10
mD.[6]
Porosity and

Impure Chalk (>7% permeability decrease

21-35 0.07-0.5 o )

quartz, >4% clay) with increasing quartz
content.[3]
Properties are

Clean Chalk (<7% primarily controlled by

37 ->41 15-35 _

quartz, <4% clay) compaction and
cementation.[3]

Tor Formation
Considered the best
chalk reservoir in the

General 35-45 1-3 ]
North Sea due to its
purity.[1]
Favorable reservoir
characteristics are

Varies with _ _ often preserved by

) ] High Porosity (>30%) Can be low (<10 mD)
Diagenesis early hydrocarbon

charge which inhibits

chemical compaction.
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Anomalously high
Valhall Field up to 50 - porosity is preserved
at depths of 2500m.[1]

Table 2: Petrophysical Properties of other Chalk Formations

. . ) Matrix Permeability
Formation/Location Porosity (%) (mD) Notes
m

Originally high

. . porosity has been
Niobrara Formation,

<10 Very Low significantly reduced
USA

by compaction during

deep burial.[7]

A dual-porosity
system where matrix
permeability is low,

English Chalk Aquifer up to 46 0.1-10 but fractures increase
the bulk permeability
significantly (100 -
1000 mD).[8]

Experimental Protocols

Accurate characterization of chalk's petrophysical properties is essential for reservoir modeling
and management. The following sections detail the standard experimental protocols for core
analysis.

Mercury Injection Porosimetry (MIP)

MIP is used to determine the pore throat size distribution, bulk density, and porosity of a
sample. The technique involves injecting mercury into an evacuated sample under
incrementally increasing pressure.

Methodology:
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e Sample Preparation:

o

A small, representative piece of the chalk core is carefully cut.

[¢]

The sample is cleaned to remove any drilling fluids or hydrocarbons, typically using
solvents in a Soxhlet extractor.

The sample is then dried in a vacuum oven at a controlled temperature to remove all pore

[¢]

fluids without altering the rock fabric.

[¢]

The dry weight of the sample is accurately measured.
e Evacuation and Filling:
o The prepared sample is placed in a sample holder called a penetrometer.

o The penetrometer is installed in the porosimeter, and the system is evacuated to a low
pressure (e.g., <50 microns of mercury) to remove air from the pore spaces.

o High-purity mercury is then introduced into the penetrometer, surrounding the sample.
e Intrusion Analysis:

o Pressure is applied to the mercury in a stepwise or continuous manner. At low pressures,
mercury fills the larger pores.

o As pressure increases, mercury is forced into progressively smaller pore throats. The
volume of mercury intruded at each pressure step is recorded by a capacitance system
that measures the change in the mercury level in the penetrometer's capillary stem.

o The analysis continues until the maximum pressure (up to 60,000 psi) is reached, which
allows for the measurement of very small pore throats (down to the nanometer range).

o Data Analysis:

o The Washburn equation is used to relate the applied pressure to a corresponding pore
throat diameter.
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o The output data includes the cumulative and incremental pore volume versus pore
diameter, from which porosity, average pore diameter, and pore size distribution are
derived.

o For compressible samples like high-porosity chalk, corrections for mercury and sample
compressibility may be required to obtain accurate porosity values.[5][6]

Gas Permeametry

Gas permeametry measures the ability of a porous medium to transmit fluids. It is a critical
measurement for assessing reservoir producibility.

Methodology:

e Sample Preparation:

[e]

A cylindrical core plug (typically 1-1.5 inches in diameter) is drilled from the whole core.

o

The ends of the plug are trimmed to be flat and parallel.

[¢]

The sample is cleaned and dried using the same procedure as for MIP to ensure a single
fluid phase (gas) is present in the pores.

[¢]

The length and diameter of the core plug are precisely measured.
e Core Loading:
o The dried core plug is placed in a core holder.

o A confining pressure is applied to the outside of the core plug (usually via a rubber sleeve)
to simulate reservoir stress conditions and prevent gas from bypassing the core.

e Flow Measurement:

o Anon-reactive gas, such as nitrogen or helium, is flowed through the core plug at a
constant pressure.
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o The upstream and downstream pressures are monitored, and the volumetric flow rate of
the gas is measured using a mass flowmeter.

o Measurements are taken at several different mean pore pressures.

o Data Analysis:
o The permeability to gas is calculated using Darcy's law, corrected for gas compressibility.

o For low-permeability rocks like chalk, the Klinkenberg effect (gas slippage) can cause the
measured gas permeability to be higher than the true liquid permeability.

o To correct for this, permeability measurements are made at different pressures and plotted
against the reciprocal of the mean pressure. The y-intercept of this plot gives the
equivalent liquid permeability (Klinkenberg-corrected permeability).

Petrographic Analysis

Petrographic analysis involves the microscopic examination of the rock fabric to understand its
composition, texture, and pore structure.

Methodology:
e Thin Section Preparation:

o Athin slab of the chalk sample is cut and impregnated with a colored epoxy resin (often
blue) to highlight the pore space.

o The slab is glued to a glass slide and ground down to a thickness of 30 micrometers,
which makes it transparent to light.

e Optical Microscopy:
o The thin section is examined using a polarized light microscope.

o This allows for the identification of the constituent grains (e.g., coccoliths, foraminifera),
cements, and mineralogy.
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o The types of porosity (e.g., interparticle, intraparticle, microfracture) can be observed and
guantified through point counting.

e Scanning Electron Microscopy (SEM):

o For higher magnification and detailed textural analysis, a small, fresh surface of the chalk
sample is coated with a conductive material (e.g., gold or carbon).

o The sample is placed in the SEM, which scans it with a focused beam of electrons.

o The interactions of the electrons with the sample produce signals that are used to create
images of the surface topography and composition.

o SEM is particularly useful for visualizing the fine pore structure of chalk, the morphology
of clay minerals, and the nature of diagenetic cements.

Mandatory Visualizations

The following diagrams illustrate the key processes and workflows related to the porosity and
permeability of chalk reservoirs.

Diagenetic Pathways in Chalk Reservoirs
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Click to download full resolution via product page

Caption: Diagenetic pathways affecting chalk reservoir quality.

Experimental Workflow for Chalk Core Characterization
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Caption: Typical workflow for chalk core sample analysis.
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Factors Controlling Chalk Reservoir Quality
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Caption: Logical relationships governing chalk reservoir properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Data Presentation: Quantitative Petrophysical
Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172578/docs#data-presentation-quantitative-
petrophysical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1172578/docs#data-presentation-quantitative-petrophysical-properties
https://www.benchchem.com/product/b1172578/docs#data-presentation-quantitative-petrophysical-properties
https://www.benchchem.com/product/b1172578/docs#data-presentation-quantitative-petrophysical-properties
https://www.benchchem.com/product/b1172578/docs#data-presentation-quantitative-petrophysical-properties
https://www.benchchem.com/product/b1172578?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

